Cas no 2229510-86-3 (1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol)

• Product Name: 1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol
• CAS No: 2229510-86-3
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 6471551
• PubChem ID: 165659060
• Update Time: 2025-05-25

1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol
• 1-[5-chloro-2-(difluoromethoxy)phenyl]-2-fluoroethan-1-ol
• 2229510-86-3
• EN300-1951540

• Inchi： 1S/C9H8ClF3O2/c10-5-1-2-8(15-9(12)13)6(3-5)7(14)4-11/h1-3,7,9,14H,4H2
• InChI Key： GODQEIPFZMJCKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CF)O)OC(F)F

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol

Recent Advances in the Study of 1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol (CAS: 2229510-86-3)

The compound 1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol (CAS: 2229510-86-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluoromethoxy group and a fluoroethyl alcohol moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving selective fluorination and chlorination, followed by a final reduction step to yield the target compound. This advancement addresses previous challenges related to low yields and impurity profiles, making the compound more accessible for preclinical studies.

Pharmacological evaluations have revealed that 1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol exhibits potent inhibitory effects on specific enzymatic targets implicated in inflammatory and metabolic disorders. In vitro studies demonstrated its ability to modulate key signaling pathways, such as the NF-κB and MAPK cascades, suggesting potential applications in treating conditions like rheumatoid arthritis and type 2 diabetes. These findings were corroborated by in vivo models, where the compound showed significant efficacy in reducing inflammatory markers and improving metabolic parameters.

Another notable aspect of recent research is the investigation of the compound's pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition highlighted its favorable absorption and distribution properties, along with a manageable toxicity profile. The researchers noted that the difluoromethoxy group enhances metabolic stability, reducing rapid clearance and prolonging therapeutic effects. These attributes make it a promising candidate for oral administration, a critical factor in its potential clinical translation.

Despite these advancements, challenges remain in fully elucidating the compound's off-target effects and long-term safety. Ongoing studies are employing advanced techniques such as crystallography and molecular dynamics simulations to better understand its binding interactions and selectivity. Preliminary data suggest that minor structural modifications could further enhance its specificity and reduce potential side effects.

In conclusion, 1-5-chloro-2-(difluoromethoxy)phenyl-2-fluoroethan-1-ol (CAS: 2229510-86-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes, combined with promising pharmacological and pharmacokinetic properties, underscore its potential as a therapeutic agent. Future research should focus on optimizing its efficacy and safety profiles, paving the way for clinical trials and eventual therapeutic applications.